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Compound of Interest

Compound Name:
(S)-1-(2-Nitrophenyl)ethanamine

hydrochloride

Cat. No.: B1604374 Get Quote

An In-Depth Technical Guide to the Safe Handling of (S)-1-(2-Nitrophenyl)ethanamine
hydrochloride

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for (S)-1-(2-Nitrophenyl)ethanamine hydrochloride (CAS No: 1113041-80-7). It

is intended for researchers, chemists, and drug development professionals who may handle

this compound in a laboratory setting. The focus is not merely on procedural steps but on the

underlying scientific principles that inform a robust culture of safety.

Compound Identification and Key Physicochemical
Properties
(S)-1-(2-Nitrophenyl)ethanamine hydrochloride is a chiral amine derivative often used as a

building block in pharmaceutical and organic synthesis.[1] Understanding its fundamental

properties is the first step in a thorough risk assessment.
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Property Value Source(s)

CAS Number 1113041-80-7 [2][3]

Molecular Formula C₈H₁₁ClN₂O₂ [2][3]

Molecular Weight 202.64 g/mol [2][4]

Appearance Light yellow to yellow solid [5]

Storage Temperature 2-8°C [2][5]

Storage Conditions

Store under an inert

atmosphere (Nitrogen or

Argon)

[2][5]

Hazard Identification and Toxicological Profile
This compound is classified as hazardous under the Globally Harmonized System (GHS) and

OSHA's Hazard Communication Standard.[2][3] The primary hazards stem from its irritant

properties, potential for respiratory effects, and acute oral toxicity.

GHS Classification Hazard Code Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2][3]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][3]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2][3]

Mechanistic Insights into Hazards:
Oral Toxicity (H302): While specific toxicological data is not fully investigated, the "Harmful if

swallowed" classification necessitates careful handling to prevent ingestion.[6] The
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nitroaromatic structure is a common feature in compounds with metabolic liabilities that can

lead to systemic toxicity.

Skin and Eye Irritation (H315, H319): As a hydrochloride salt, the compound is acidic and

can cause chemical irritation upon contact with skin and mucous membranes, including the

eyes.[2][3] Prolonged contact can lead to inflammation and discomfort. The imperative is to

prevent direct physical contact through appropriate personal protective equipment (PPE).

Respiratory Irritation (H335): The compound is a solid, but fine dust particles can become

airborne during handling.[2] Inhalation of this dust can irritate the respiratory tract, leading to

symptoms like coughing and shortness of breath.[2][3] This hazard underscores the need for

engineering controls like chemical fume hoods.

Risk Assessment and Control Hierarchy Workflow
A proactive approach to safety involves a systematic process of risk assessment before any

handling begins. The widely accepted hierarchy of controls should be applied to mitigate the

identified hazards, prioritizing engineering controls over procedural or PPE-based solutions.
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Risk Management Workflow

Hierarchy of Controls

Identify Hazards
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Elimination
(Not Feasible)

Substitution
(Not Feasible)
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Caption: Risk assessment and control hierarchy for handling hazardous chemicals.
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Standard Operating Procedure (SOP) for Weighing
and Solution Preparation
This protocol details the steps for safely weighing the solid compound and preparing a stock

solution. The causality behind each step is explained to reinforce safe practices.

Objective: To accurately weigh approximately 100 mg of (S)-1-(2-Nitrophenyl)ethanamine
hydrochloride and dissolve it in a solvent to create a stock solution.

Prerequisites:

Researcher must be fully trained in laboratory safety procedures.

A designated and certified chemical fume hood must be used for all manipulations.[7]

An eyewash station and safety shower must be accessible and verified to be operational.[7]

Protocol Steps:

Preparation and PPE Donning:

Causality: Ensures all safety measures are in place before the hazardous agent is

handled.

1.1. Clear the chemical fume hood of all unnecessary items.

1.2. Don appropriate PPE: a lab coat, nitrile gloves (inspect for integrity first), and

chemical safety goggles.[2][8] A face shield is recommended for added protection.[2]

1.3. Gather all necessary equipment: anti-static weigh boat, spatulas, analytical balance,

volumetric flask with a stopper, chosen solvent, and waste container.

Weighing the Compound:

Causality: Performed within an engineering control to prevent inhalation of dust and

contain any minor spills.[2]

2.1. Place the analytical balance inside the chemical fume hood.
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2.2. Place the weigh boat on the balance and tare it.

2.3. Carefully retrieve the compound container from its 2-8°C storage.[2] Allow it to

equilibrate to room temperature before opening to prevent moisture condensation.

2.4. Slowly open the container. Using a clean spatula, carefully transfer the desired

amount of the yellow solid to the weigh boat.[5] Avoid any actions that could generate

dust.[2]

2.5. Once the target weight is achieved, securely close the primary compound container

and record the exact mass.

Solution Preparation:

Causality: Controlled dissolution minimizes exposure risk.

3.1. Carefully transfer the weighed solid from the weigh boat into the volumetric flask. A

powder funnel can aid this process.

3.2. Add a small amount of the desired solvent to the weigh boat to rinse any residual

powder and transfer the rinse to the flask.

3.3. Add solvent to the flask until it is approximately half-full. Stopper the flask and gently

swirl to dissolve the solid.

3.4. Once dissolved, add solvent up to the calibration mark. Stopper and invert the flask

several times to ensure homogeneity.

Cleanup and Waste Disposal:

Causality: Proper decontamination and waste segregation prevent cross-contamination

and ensure compliant disposal.

4.1. Dispose of the used weigh boat, spatula cleaning wipes, and contaminated gloves in

a designated solid hazardous waste container.[2]

4.2. Wipe down the balance and the fume hood sash and surface with an appropriate

cleaning agent.
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4.3. Remove PPE in the correct order (gloves first), avoiding contact with the outer

surfaces.

4.4. Wash hands thoroughly with soap and water.[2]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering and administrative controls are primary, but PPE is the mandatory final barrier.

Eye and Face Protection: Use chemical safety goggles that conform to OSHA 29 CFR

1910.133 or European Standard EN166.[2][8] A face shield should be worn over goggles

when there is a significant splash risk.[2]

Skin Protection: Wear a chemically resistant lab coat. Handle the compound with gloves that

have been inspected before use.[2] Nitrile gloves are a common and appropriate choice for

handling solids and incidental contact. Use proper glove removal technique (without touching

the glove's outer surface) to avoid skin contact.[2]

Respiratory Protection: All handling of the solid form should occur in a chemical fume hood

to prevent dust inhalation.[7] If a fume hood is not available or if exposure monitoring

indicates levels approaching occupational exposure limits, a NIOSH-approved respirator with

appropriate cartridges (e.g., P95 particle respirator for nuisance exposures) must be used.[2]

Storage and Incompatibility
Proper storage is critical to maintaining the compound's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a tightly closed container in a dry, cool (2-8°C), and well-

ventilated area.[2][5] The compound should be stored under an inert atmosphere, such as

argon or nitrogen, to prevent potential degradation.[2][5]

Incompatible Materials: Keep away from strong oxidizing agents, acids, acid chlorides, acid

anhydrides, and strong bases.[6][8] Contact with these substances could lead to vigorous or

exothermic reactions.
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Hazardous Decomposition: When heated to decomposition, the compound may emit toxic

fumes of carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and

hydrogen chloride gas.[8]

Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.

Emergency Response Decision Tree

Chemical Spill Personnel Exposure

EMERGENCY
(Spill, Exposure, Fire)

Assess Spill Size
& Risk

Spill

Identify Exposure Route

Exposure

Minor Spill
(Manageable)

Small

Major Spill
(Unmanageable)

Large

Don PPE. Sweep up without
creating dust. Place in sealed

container for disposal.

Evacuate area. Alert others.
Call Emergency Response.

Skin Contact Eye Contact Inhalation

Wash with soap and
plenty of water for 15 min.
Seek medical attention.

Rinse with water for 15 min,
lifting eyelids. Remove contacts.

Seek medical attention.

Move to fresh air.
If not breathing, give artificial

respiration. Seek medical attention.
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Caption: Decision tree for emergency response to incidents.
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In Case of Skin Contact: Immediately wash off with soap and plenty of water.[2] Consult a

physician.[2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do.[2][3] Continue rinsing and immediately

consult a physician.[2]

If Inhaled: Move the person into fresh air.[2] If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[2][7]

If Swallowed: Rinse mouth with water.[2] Never give anything by mouth to an unconscious

person.[2] Call a physician or poison control center immediately.[3]

In Case of Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media.[2] Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Waste Disposal
All waste containing this compound must be treated as hazardous.

Chemical Waste: Contact a licensed professional waste disposal service to dispose of this

material.[2] Do not allow the product to enter drains.[2]

Contaminated Packaging: Dispose of contaminated packaging, such as empty containers

and liners, as unused product in accordance with federal, state, and local regulations.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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